molecular formula C7H8BrNS B8718145 2-Bromo-4-(methylthio)aniline

2-Bromo-4-(methylthio)aniline

Cat. No. B8718145
M. Wt: 218.12 g/mol
InChI Key: TXGINMOAZHDYBI-UHFFFAOYSA-N
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Description

2-Bromo-4-(methylthio)aniline is a useful research compound. Its molecular formula is C7H8BrNS and its molecular weight is 218.12 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C7H8BrNS

Molecular Weight

218.12 g/mol

IUPAC Name

2-bromo-4-methylsulfanylaniline

InChI

InChI=1S/C7H8BrNS/c1-10-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3

InChI Key

TXGINMOAZHDYBI-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC(=C(C=C1)N)Br

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 2-bromo-4-thiocyanoaniline (11.5 g., 0.05 mole) and sodium cyanide (1.23 g., 0.025 mole) in methanol (100 ml.) is stirred at room temperature overnight. Sodium cyanide (0.025 mole) is then added and the reaction heated at reflux 2 hours and then cooled (0°-5° C.). Methyl iodide is added and stirring continued. Thin layer chromatography shows one product spot. Product is recovered by extraction with methylene chloride, 8.4 g.
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Synthesis routes and methods III

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To a solution containing 1.0 mL (8.0 mmol) of 4-(methylthio)aniline in 40 mL of a 3:1 solution mixture of acetonitrile/carbon tetrachloride was added 1.6 g (8.8 mmol) of N-bromosuccinimide. The reaction mixture was heated to reflux for 30 min, then cooled to ambient temperature and concentrated in vacuo. To the residue was added 100 mL of ethyl acetate and the organic solution was washed sequentially with saturated aqueous sodium bicarbonate solution and saturated aqueous brine (100 mL each), dried over sodium sulfate, filtered and evaporated in vacuo to yield a viscous oil. The crude material was purified by flash chromatography on a Biotage Horizon® system (silica gel, 0 to 30% ethyl acetate/hexanes gradient) to give the title compound. 1H NMR (CDCl3): δ 7.45 (s, 1H), 7.15 (dd, J=8.3, 2.0 Hz, 1H), 6.72 (d, 8.5 Hz, 1H), 4.08 (bs, NH2), 2.44 (s, 3H).
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